Cas no 2137422-05-8 ((5S)-5-amino-1-(benzyloxy)-2-methylheptan-4-one)

• Product Name: (5S)-5-amino-1-(benzyloxy)-2-methylheptan-4-one
• CAS No: 2137422-05-8
• MF: C₁₅H₂₃NO₂
• MW: 249.34862446785
• CID: 6136611
• PubChem ID: 165465147
• Update Time: 2025-05-20

(5S)-5-amino-1-(benzyloxy)-2-methylheptan-4-one Chemical and Physical Properties

Names and Identifiers

• EN300-799585
• 2137422-05-8
• (5S)-5-amino-1-(benzyloxy)-2-methylheptan-4-one

• Inchi： 1S/C15H23NO2/c1-3-14(16)15(17)9-12(2)10-18-11-13-7-5-4-6-8-13/h4-8,12,14H,3,9-11,16H2,1-2H3/t12?,14-/m0/s1
• InChI Key： YGXZLCHSUMKGSM-PYMCNQPYSA-N
• SMILES： O(CC1C=CC=CC=1)CC(C)CC([C@H](CC)N)=O

Computed Properties

• Exact Mass: 249.172878976g/mol
• Monoisotopic Mass: 249.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.3Ų

Additional information on (5S)-5-amino-1-(benzyloxy)-2-methylheptan-4-one

Introduction to Compound CAS No. 2137422-05-8: (5S)-5-amino-1-(benzyloxy)-2-methylheptan-4-one

(5S)-5-amino-1-(benzyloxy)-2-methylheptan-4-one, identified by the Chemical Abstracts Service (CAS) number 2137422-05-8, is a synthetic compound with a unique structure and potential applications in various fields of chemistry and pharmaceutical research. This compound is characterized by its chiral center at the 5-position, an amino group, a benzyloxy substituent, and a methyl group, making it a valuable candidate for further investigation in drug development and chemical synthesis.

The molecular formula of (5S)-5-amino-1-(benzyloxy)-2-methylheptan-4-one is C₁₃H₂₁NO₃, and its molecular weight is approximately 239.31 g/mol. The compound's structure includes a seven-carbon backbone with functional groups that provide it with distinct chemical properties. The presence of the amino group and the benzyloxy substituent suggests potential reactivity and biological activity, which are key considerations in drug design and synthesis.

Recent studies have highlighted the importance of chiral compounds in pharmaceutical research. The chiral center at the 5-position of (5S)-5-amino-1-(benzyloxy)-2-methylheptan-4-one can significantly influence its biological activity and pharmacokinetic properties. Chirality plays a crucial role in how molecules interact with biological targets, such as enzymes and receptors, and can affect the efficacy and safety of drugs. Therefore, understanding the stereochemistry of this compound is essential for optimizing its potential therapeutic applications.

The amino group in (5S)-5-amino-1-(benzyloxy)-2-methylheptan-4-one is a key functional group that can participate in various chemical reactions, including nucleophilic substitution, condensation, and amide formation. These reactions are fundamental in organic synthesis and can be leveraged to create more complex molecules with desired properties. Additionally, the amino group can form hydrogen bonds, which are important for interactions with biological macromolecules.

The benzyloxy substituent in this compound adds another layer of complexity to its structure. Benzyloxy groups are often used as protecting groups in organic synthesis to prevent unwanted reactions at specific sites on a molecule. In the context of drug development, the benzyloxy group can also influence the solubility and stability of the compound, which are critical factors for drug delivery and formulation.

(5S)-5-amino-1-(benzyloxy)-2-methylheptan-4-one has been studied for its potential as an intermediate in the synthesis of more complex pharmaceutical compounds. One notable application is in the development of small molecule inhibitors for specific enzymes or receptors. For example, recent research has explored the use of similar compounds as inhibitors of protein kinases, which are involved in various cellular processes and diseases such as cancer.

In addition to its potential as an intermediate, (5S)-5-amino-1-(benzyloxy)-2-methylheptan-4-one has shown promise in preclinical studies for its anti-inflammatory properties. Inflammation is a common feature of many diseases, including arthritis, cardiovascular diseases, and neurodegenerative disorders. Compounds with anti-inflammatory activity can be valuable therapeutic agents for treating these conditions.

The methyl group at the 2-position of the heptanone backbone contributes to the overall hydrophobicity of the molecule. This property can influence how the compound interacts with cell membranes and other biological barriers, potentially affecting its bioavailability and distribution within the body. Understanding these interactions is crucial for optimizing drug delivery strategies.

Synthesis methods for (5S)-5-amino-1-(benzyloxy)-2-methylheptan-4-one have been reported in several scientific publications. These methods typically involve multi-step processes that include protection/deprotection steps to control reactivity at specific sites on the molecule. The choice of synthetic route depends on factors such as yield, purity, and scalability, which are important considerations for industrial production.

In conclusion, (5S)-5-amino-1-(benzyloxy)-2-methylheptan-4-one (CAS No. 2137422-05-8) is a versatile compound with significant potential in pharmaceutical research and chemical synthesis. Its unique structure, characterized by a chiral center, an amino group, a benzyloxy substituent, and a methyl group, makes it an attractive candidate for further investigation into its biological activity and therapeutic applications. As research continues to advance our understanding of this compound's properties and behavior, it holds promise for contributing to new treatments for various diseases.